[4-(3'-Ethyl-5,5'-bi-1,2,4-oxadiazol-3-yl)phenyl]dimethylamine

• IUPAC Name: 4-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-1,2,4-oxadiazol-3-yl]-N,N-dimethylaniline
• InChI: InChI=1S/C14H15N5O2/c1-4-11-15-13(20-17-11)14-16-12(18-21-14)9-5-7-10(8-6-9)19(2)3/h5-8H,4H2,1-3H3
• InChI Key: UFOGXRUWBHRHTB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=NC(=NO2)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C14H15N5O2
• Molecular Weight: 285.30 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. These molecules have also established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles has been based on the idea that these multicyclic compounds with a 1,2,4-oxadiazole core will have good thermal stability and high density because of their 3,5-substitution pattern and the possibility of achieving a planar conformation. The various synthetic approaches and interesting chemistry observed during the construction of these new heterocycles have been described.

Molecular Structure Analysis

Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen.

Chemical Reactions Analysis

The inherent 3,5-substitution pattern for a 1,2,4-oxadiazole ring should allow for better crystal packing through the possibility of forming a coplanar arrangement of the rings, and the connectivity of the oxadiazoles via stable C–C bonds should produce materials with enhanced thermal stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary widely depending on their specific structures and substituents. For instance, some 1,2,4-oxadiazoles have attractive single crystal densities.

Safety and Hazards

The safety and hazards of a specific 1,2,4-oxadiazole compound would depend on its specific structure and properties. Some compounds in this class range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Future Directions

The design and synthesis of new energetic compounds have been of interest worldwide for many years. New heterocyclic energetic compounds play an important role, mainly because of their positive heat of formation, thermal stability, and increased oxygen balance over the respective carbocyclic analogs. Therefore, further refinement of 1,2,4-oxadiazole as anti-infective agents is a promising direction.